Cas no 828920-05-4 (Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-)

• Product Name: Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-
• CAS No: 828920-05-4
• MF: C₁₅H₂₃N₃O₂S
• MW: 309.427022218704
• CID: 680892
• PubChem ID: 16733412
• Update Time: 2025-04-19

Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-
• 4-(dimethylamino)-N-[4-[(2-sulfanylacetyl)amino]butyl]benzamide
• CHEMBL427510
• 4-(Dimethylamino)-N-[4-(2-sulfanylacetamido)butyl]benzamide
• SCHEMBL1366844
• 4-dimethylamino-N-[4-(2-mercaptoacetylamino)butyl]benzamide
• 4-Dimethylamino-N-[4-(2-mercapto-acetylamino)-butyl]-benzamide
• DTXSID50587452
• BDBM50214435
• 828920-05-4

• Inchi： 1S/C15H23N3O2S/c1-18(2)13-7-5-12(6-8-13)15(20)17-10-4-3-9-16-14(19)11-21/h5-8,21H,3-4,9-11H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key： BTMXKFKUNIPMAH-UHFFFAOYSA-N
• SMILES： SCC(NCCCCNC(C1C=CC(=CC=1)N(C)C)=O)=O

Computed Properties

• Exact Mass: 309.15109816g/mol
• Monoisotopic Mass: 309.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.4Ų